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Compound of Interest

Compound Name: Anticancer agent 126

Cat. No.: B15603928

For Researchers, Scientists, and Drug Development Professionals

The term "Anticancer agent 126" is associated with multiple distinct compounds in scientific
literature, each with a unigue mechanism of action targeting different cellular pathways to
induce apoptosis. This guide provides a comprehensive technical overview of three prominent
agents that may be identified as "Anticancer agent 126": a specific WDR5-MYC interaction
inhibitor often cataloged as "Anticancer agent 126 (compound 12)", the well-studied MEK
inhibitor U0126, and the EZH2 inhibitor GSK126. Each section details the agent's role in
apoptosis, presents quantitative data, outlines experimental protocols, and visualizes key
pathways and workflows.

Section 1: Anticancer Agent 126 (Compound 12), a
WDR5-MYC Interaction Inhibitor

"Anticancer agent 126 (compound 12)" is a novel small molecule inhibitor that targets the
interaction between WD repeat-containing protein 5 (WDRS5) and the oncogenic transcription
factor MYC.[1] By disrupting this interaction, the agent aims to reduce the expression of MYC
target genes, thereby inhibiting cancer cell proliferation and promoting apoptosis.[2][3]

Data Presentation

Currently, specific quantitative data on apoptosis induction (e.g., IC50 values for apoptosis) for
"Anticancer agent 126 (compound 12)" is not extensively available in the public domain.
Research has primarily focused on its ability to disrupt the WDR5-MYC interaction.
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Cell Line Assay Results Reference
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Signaling Pathway

The primary mechanism of action for "Anticancer agent 126 (compound 12)" is the disruption

of the WDR5-MYC protein-protein interaction. This prevents the recruitment of MYC to the

chromatin of its target genes, leading to a downregulation of their expression. Many of these

target genes are involved in cell cycle progression and inhibition of apoptosis.
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In Vitro Analysis
1. Cell Culture
(e.g., MM.1S, Saos2)

(2. GSK126 Treatment\
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5. Mitochondrial Potential Assay 3. Apoptosis Assay 4. Protein Analysis
(e.g., JC-1 staining) (Flow Cytometry - Annexin V/PI) (Western Blot for Caspases, PARP, Mcl-1)

In Vivo Analysis
6. Xenograft Mouse Model
(e.g., RPMI8226 cells)
(7. GSK126 Administratior)
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G. Tumor Growth Measurement
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e.g., for cleaved caspase-3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

